Deoxydynemicin A Deoxydynemicin A Deoxydynemicin A is a natural product found in Micromonospora globosa and Micromonospora aurantiaca with data available.
Brand Name: Vulcanchem
CAS No.: 130640-33-4
VCID: VC21253819
InChI: InChI=1S/C30H19NO8/c1-13-20(28(36)37)27(38-2)15-9-5-3-4-6-11-19-29(13)30(15,39-29)16-12-18(33)22-23(24(16)31-19)26(35)21-14(25(22)34)8-7-10-17(21)32/h3-4,7-8,10,12-13,15,19,31-33H,1-2H3,(H,36,37)/b4-3-
SMILES: CC1C(=C(C2C#CC=CC#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C6=O)C=CC=C7O)O)OC)C(=O)O
Molecular Formula: C30H19NO8
Molecular Weight: 521.5 g/mol

Deoxydynemicin A

CAS No.: 130640-33-4

Cat. No.: VC21253819

Molecular Formula: C30H19NO8

Molecular Weight: 521.5 g/mol

* For research use only. Not for human or veterinary use.

Deoxydynemicin A - 130640-33-4

Specification

Description Deoxydynemicin A is a natural product found in Micromonospora globosa and Micromonospora aurantiaca with data available.
CAS No. 130640-33-4
Molecular Formula C30H19NO8
Molecular Weight 521.5 g/mol
IUPAC Name (11Z)-21,28-dihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20(25),21,23,27-octaen-9,13-diyne-6-carboxylic acid
Standard InChI InChI=1S/C30H19NO8/c1-13-20(28(36)37)27(38-2)15-9-5-3-4-6-11-19-29(13)30(15,39-29)16-12-18(33)22-23(24(16)31-19)26(35)21-14(25(22)34)8-7-10-17(21)32/h3-4,7-8,10,12-13,15,19,31-33H,1-2H3,(H,36,37)/b4-3-
Standard InChI Key RVUGUFLMKMPZBW-ARJAWSKDSA-N
Isomeric SMILES CC1C(=C(C2C#C/C=C\C#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C6=O)C=CC=C7O)O)OC)C(=O)O
SMILES CC1C(=C(C2C#CC=CC#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C6=O)C=CC=C7O)O)OC)C(=O)O
Canonical SMILES CC1C(=C(C2C#CC=CC#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C6=O)C=CC=C7O)O)OC)C(=O)O

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